ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C14H21NO3/c1-3-17-14(16)12-6-8-15(9-7-12)10-13-5-4-11(2)18-13/h4-5,12H,3,6-10H2,1-2H3
• InChI Key: YAIQQLJKOHLQBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC=C(O2)C
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

Ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate is a chemical compound that is commonly used in scientific research. It is a piperidine derivative that has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate is not fully understood. However, it is thought to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and acetylcholine.
Biochemical and Physiological Effects:
Ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have analgesic effects by blocking pain signals in the central nervous system. Additionally, it has been shown to have anticonvulsant effects by reducing the excitability of neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate in lab experiments is its potential therapeutic applications. It has been shown to have several beneficial effects on the central nervous system, making it a promising candidate for the development of new drugs. However, one limitation of using this compound is its potential toxicity. Further research is needed to determine the safety and efficacy of this compound for use in humans.

Future Directions

There are several future directions for the study of ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate. One direction is to continue to study its potential therapeutic applications, particularly in the treatment of Parkinson's disease and Alzheimer's disease. Another direction is to investigate its potential toxicity and safety for use in humans. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitters in the central nervous system.

Synthesis Methods

Ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate can be synthesized using a variety of methods. One common method involves the reaction of 1-(5-methyl-2-furyl)methylpiperidine with ethyl chloroformate in the presence of a base. Another method involves the reaction of 1-(5-methyl-2-furyl)methylpiperidine with ethyl bromoacetate in the presence of a base. Both methods result in the formation of ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxylate has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.